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For Research Use Only. Not for use in diagnostic procedures.

Introduction
Sphingadienine (d18:2) is a bioactive sphingoid base that plays a significant role in various

cellular processes. As a metabolite of dietary glucosylceramides, it has been shown to

influence skin health by promoting the endogenous production of ceramides, which are crucial

for maintaining the skin's barrier function[1][2][3]. Furthermore, Sphingadienine exhibits anti-

inflammatory properties, suggesting its potential as a therapeutic agent[4]. To facilitate further

research into the biological functions and therapeutic potential of Sphingadienine, we have

developed a sensitive and specific competitive enzyme-linked immunosorbent assay (ELISA)

kit for its quantification in various biological samples.

This document provides detailed application notes and protocols for the Sphingadienine-

specific ELISA kit.

Assay Principle
This kit employs a competitive ELISA format for the quantitative determination of

Sphingadienine. A known amount of Sphingadienine is pre-coated onto the wells of a

microplate. When the sample or standard is added to the wells along with a specific anti-

Sphingadienine antibody, the Sphingadienine in the sample competes with the coated

Sphingadienine for binding to the limited amount of antibody. After an incubation period, the

unbound components are washed away. A secondary antibody conjugated to horseradish
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peroxidase (HRP) is then added, which binds to the captured anti-Sphingadienine antibody.

Following another wash, a substrate solution is added, and the color development is inversely

proportional to the concentration of Sphingadienine in the sample. The reaction is stopped,

and the absorbance is measured at 450 nm. A standard curve is generated to determine the

concentration of Sphingadienine in the unknown samples.

Visualizing the Competitive ELISA Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b150533?utm_src=pdf-body
https://www.benchchem.com/product/b150533?utm_src=pdf-body
https://www.benchchem.com/product/b150533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Coating

2. Competition

3. Detection

Microplate Well Coated
Sphingadienine

Microplate Well Coated
Sphingadienine

Anti-Sphingadienine
AntibodyBinds to plate

Sample
Sphingadienine Binds in solution

Microplate Well

Coated
Sphingadienine Anti-Sphingadienine

Antibody
HRP-Conjugated

Secondary Antibody Substrate
Catalyzes Colored

Product

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sphingadienine (d18:2)

PPARγ Activation

Upregulation of Gene Expression

Serine Palmitoyltransferase (SPT) Ceramide Synthases (CerS) Elongases (ELOVL)

De Novo Ceramide Synthesis

Improved Skin Barrier Function

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22621186/
https://pubmed.ncbi.nlm.nih.gov/22621186/
https://www.spandidos-publications.com/10.3892/ijmm.2012.1035
https://www.benchchem.com/product/b150533#development-of-a-sphingadienine-specific-elisa-kit
https://www.benchchem.com/product/b150533#development-of-a-sphingadienine-specific-elisa-kit
https://www.benchchem.com/product/b150533#development-of-a-sphingadienine-specific-elisa-kit
https://www.benchchem.com/product/b150533#development-of-a-sphingadienine-specific-elisa-kit
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150533?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

